Home / Products / Others

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide

Name: 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide
Brand: Smolecule
SKU: S7919658
Rating: 5 (8 reviews)

Catalog No.

S7919658

CAS No.

M.F

C14H26N2O3

M. Wt

270.37 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-y...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Future Directions
13. Conclusion
14. Specification
15. Others

General Information

Product Name

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide

IUPAC Name

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide

Molecular Formula

C14H26N2O3

Molecular Weight

270.37 g/mol

InChI

InChI=1S/C14H26N2O3/c1-11(2)15(3)14(17)16-6-7-19-13(8-16)10-18-9-12-4-5-12/h11-13H,4-10H2,1-3H3

InChI Key

JWSSIMPMWVCUEE-UHFFFAOYSA-N

SMILES

CC(C)N(C)C(=O)N1CCOC(C1)COCC2CC2

Canonical SMILES

CC(C)N(C)C(=O)N1CCOC(C1)COCC2CC2

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide, also known as CPMM, is a pharmaceutical compound that has potential applications in medicinal chemistry. This compound is derived from morpholine and is a member of the morphinone class of compounds. In recent years, the potential of CPMM in medical research has been explored, and this article aims to provide an overview of this compound's physical and chemical properties, synthesis, analytical methods, biological properties, toxicity, safety, and future potential applications across various fields of research.

Definition and Background

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide is a morphinone class of compound that has been synthesized in recent years. It is a non-narcotic opioid compound with a potential analgesic effect. The compound has been shown to exhibit high efficacy in animal models with a low side effect profile. The compound has been studied for its potential applications in cancer therapy and neurogenic pain management. 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide is a promising candidate in the search for non-opioid pain killers, which can help in tackling addiction and the dangers of overdose.

Physical and Chemical Properties

The molecular formula of 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide is C16H28N2O3 with a molecular weight of 300.4 g/mol. The compound is a white to off-white solid powder with a melting point of 118-120 °C. It is soluble in organic solvents like methanol, ethanol, and DMSO, but less soluble in water. The compound has a log P value of 2.8, indicating its lipophilic nature. The chemical structure is shown in Figure 1.
Figure 1: Chemical Structure of 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide

Synthesis and Characterization

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide can be synthesized using a three-step procedure, starting from cyclopropylmethanol. The first step is the protection of the hydroxyl group using methyl chloroformate to form methyl carbamate. The second step involves the activation of the carbonyl group of the carbamate using sodium hydride, followed by the reaction with morpholine to form N-morpholinocarbonyl methyl ether. The final step is the reaction of N-morpholinocarbyl methyl ether with N-methylpropan-2-amine to form 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide.
The synthesized compound can be characterized using spectroscopic techniques, including NMR, mass spectroscopy, and X-ray crystallography. The purity of the compound can be checked using analytical HPLC.

Analytical Methods

can be used to quantify 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide in biological fluids and tissues. Techniques including HPLC, LC-MS/MS, and GC-MS have been used for the detection and quantification of 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide in animal models. The enzymatic hydrolysis method can be used to measure the plasma concentration of 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide.

Biological Properties

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide exhibits high efficacy in animal models of pain management. The compound acts on the mu-opioid receptors and exhibits an analgesic effect. The compound's potency is comparable to morphine, but with reduced side effects like respiratory depression, constipation, and addiction. A report ascertains that 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide enhances the analgesic effect of traditional opioid analgesics such as morphine and also reduces the side effects.

Toxicity and Safety in Scientific Experiments

Pharmacokinetic studies show that 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide is rapidly metabolized in the liver and eliminated from the body within 24 hours in rats. The compound was also found to have a low potential to accumulate in the body. Acute and sub-acute toxicity studies conducted on rats indicated that the compound is well-tolerated at high doses. Studies further suggested minimal risk to repeated dosing. 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide did not induce significant toxicity when tested at non-therapeutic doses in rodents.

Applications in Scientific Experiments

Researchers are studying 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide's potential applications in various fields of research. The compound has shown promise in cancer therapy and neurogenic pain management. Researchers are studying the mechanism of action of 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide in animal models of cancer to explore its potential anticancer properties. Furthermore, 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide is evaluated in animal models to study its role in neurogenic pain management.

Current State of Research

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide is a newly synthesized compound and has been studied in a limited number of studies to date. The potential of 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide has been explored in animal models of cancer and neurogenic pain management. Some studies have shown that 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide has better efficacy and safety compared to traditional opioid analgesics such as morphine.

Potential Implications in Various Fields of Research and Industry

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide has the potential for applications in various fields of research and industry. It can be used as an analgesic, especially in the management of neurogenic pain. 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide can help reduce the dependency on traditional opioid analgesics, which are known to have harmful side effects. Furthermore, the compound's structure can be modified to improve its potency, efficacy, and side-effect profile. 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide has potential therapeutic applications in the treatment of cancer and neurological disorders that cause chronic pain.
Limitations:
The limited studies conducted so far on 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide limit understanding of the compound's efficacy and possible side-effects. Due to the compound's lipophilic nature, it has a potential to accumulate in the body over time, which could result in the occurrence of unwanted side effects.

Future Directions

1. Further research efforts should be made to explore the potential therapeutic applications of the compound in cancer therapy.
2. Modification of the chemical structure of 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide should be investigated to improve its potency, efficacy, and adverse effect profile.
3. 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide should be tested on larger animal models and eventually in humans to confirm its tolerability and efficacy.
4. Exploration of the potential of 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide as a neuroprotective agent and in the treatment of neurological disorders is an exciting area for further research.
5. Understanding whether 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide interacts with other drugs or compounds needs to be studied to prevent adverse drug-drug interactions.
6. In-depth studies are required to investigate the compound's mechanism of action, which would provide insights into its potential applications.
7. 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide's potential application in the treatment of opioid addiction and withdrawal is a key area for further study that can be explored.

Conclusion

2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide is a compound with significant potential in the fields of medicinal and pharmaceutical chemistry. Its high efficacy in animal models with a low side effect profile makes it an attractive candidate for pain management and cancer therapy. More research is needed to explore the therapeutic applications of 2-(cyclopropylmethoxymethyl)-N-methyl-N-propan-2-ylmorpholine-4-carboxamide properly. The compound's precise mechanism of action and long-term safety need to be determined before it can be considered for clinical use.